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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and drug development. The information provided is synthesized from available data on the
primary components of Redta and should not be considered a substitute for a formal Material
Safety Data Sheet (MSDS) for a specific commercial product. Always refer to the
manufacturer's safety data for any specific Redta solution.

Introduction

Redta is a solution commonly utilized in endodontic therapy, primarily composed of
ethylenediaminetetraacetic acid (EDTA) and a cationic surfactant, most frequently
cetyltrimethylammonium bromide (CTAB). This guide provides a comprehensive overview of
the known safety, handling, and toxicological data for the principal components of Redta to
inform its safe use in research and development settings. Due to the limited availability of
toxicological data for the specific mixture known as Redta, this guide infers the safety profile
from its constituents.
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Chemical and Physical Properties

The properties of a Redta solution will vary depending on the specific concentrations of its

components. The primary active ingredients are:

o Ethylenediaminetetraacetic acid (EDTA): A chelating agent that binds divalent and trivalent

metal ions.[1][2]

o Cetyltrimethylammonium bromide (CTAB): A quaternary ammonium surfactant with antiseptic

properties.[3]

Cetyltrimethylammonium

Property EDTA .

Bromide (CTAB)
Molecular Formula C10H16N20s C19H42BrN
Molecular Weight 292.24 g/mol 364.45 g/mol [4]

Colorless to white crystalline

Appearance
PP solid[5]

White powder

Solubility Sparingly soluble in water

Soluble in water, alcohol, and

chloroform

Toxicological Data

The toxicological profile of Redta is inferred from the data available for its individual

components. The primary hazards are associated with the irritant and toxic properties of CTAB

and the chelating effects of EDTA.
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Toxicological Endpoint

EDTA

Cetyltrimethylammonium
Bromide (CTAB)

Acute Oral Toxicity (LD50)

2.0 - 2.2 g/kg (rat)[6][7]

410 mg/kg (rat)[8][9]

Skin Corrosion/Irritation

Causes skin irritation.[5]

Causes skin irritation.[10][11]

Serious Eye Damage/Irritation

Causes serious eye irritation.
[12][13]

Causes serious eye damage.
[10][11][14]

Respiratory/Skin Sensitization

Not classified as a sensitizer.
[13]

Not classified as a sensitizer.
[15]

Germ Cell Mutagenicity

Weakly genotoxic in some
laboratory animal studies.[6]
[16]

Not classified as mutagenic.[8]

Carcinogenicity

Not classified as carcinogenic.
[16]

No components are identified
as probable, possible, or
confirmed human carcinogens
by IARC, ACGIH, NTP, or
OSHA.[9][10]

Reproductive Toxicity

Oral exposures have been
noted to cause reproductive
and developmental effects in
animals, likely due to zinc
deficiency.[6][17]

Not classified as a

reproductive toxicant.[15]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.[5]

May cause respiratory
irritation.[11][14]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
through prolonged or repeated

exposure.[13]

May cause damage to the
gastrointestinal tract through
prolonged or repeated

exposure if swallowed.[11]

Safety and Handling
Personal Protective Equipment (PPE)
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o Eye Protection: Wear chemical safety goggles or a face shield.[11][14][18]
e Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[14][18]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[5][18]

o Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,
use a NIOSH-approved respirator.[5]

Handling and Storage

« Handling: Avoid contact with skin and eyes. Do not breathe dust or aerosols. Wash hands
thoroughly after handling.[11][19]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[11][14][20]

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and wash before reuse. If irritation persists, seek medical attention.[8]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[4]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If symptoms persist, seek medical
attention.[4]

Experimental Protocols
Representative Protocol for In Vitro Cytotoxicity Testing
(Dentin Barrier Test)

This protocol is a generalized representation for assessing the cytotoxicity of Redta on cell
cultures, simulating its use in dental applications.
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Preparation of Dentin Discs:

o Human dentin discs of varying thicknesses (e.g., 0.5 mm and 1.0 mm) are prepared from
extracted, non-carious human teeth.

o The discs are sterilized (e.g., with ethylene oxide or gamma radiation) and stored in a
sterile saline solution.

Cell Culture:

o Asuitable cell line (e.g., human dental pulp stem cells or L929 fibroblasts) is cultured to
confluence in appropriate media.[21]

Dentin Barrier Device Assembly:

o The sterile dentin disc is placed in a two-chamber device, separating the upper chamber
(for the test material) from the lower chamber (containing the cultured cells).

Application of Redta:

o A standardized volume of the Redta solution is applied to the upper surface of the dentin
disc. A negative control (e.g., sterile saline) and a positive control (e.g., a known cytotoxic
agent) are also tested in parallel.

Incubation:

o The assembled devices are incubated for a clinically relevant time period (e.g., 1 hour to
24 hours) at 37°C in a humidified 5% CO2z atmosphere.

Cytotoxicity Assessment:

o After incubation, the cell viability in the lower chamber is assessed using a standard assay,
such as the MTT assay, which measures mitochondrial activity.

o Cell morphology can also be observed and documented using microscopy.

Data Analysis:
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o The viability of cells exposed to Redta is compared to the negative and positive controls.
The results are typically expressed as a percentage of the negative control.

Diagrams

Binds to
Stable Metal-EDTA

Sequestered b Chelated Complex

Divalent/Trivalent
Metal lon (e.g., Ca2*)

Diagram 1: EDTA Mechanism of Action - Chelation
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Caption: Diagram 1: EDTA's chelation mechanism.

CTAB
(Cationic Surfactant)

Bacterial Cell Membrane
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Diagram 2: CTAB Mechanism of Action - Cell Membrane Disruption

Click to download full resolution via product page

Caption: Diagram 2: CTAB's disruption of cell membranes.
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Diagram 3: Experimental Workflow for In Vitro Cytotoxicity Testing

Click to download full resolution via product page

Caption: Diagram 3: Workflow for cytotoxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1230212/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safety-and-handling-of-redta
https://www.benchchem.com/product/b1230212?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

References

1. Ethylenediaminetetraacetic Acid | CL0H16N208 | CID 6049 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. The Role of EDTA as a Chelating Agent in Various Applications [thinkdochemicals.com]
3. acs.org [acs.org]

4. fishersci.co.uk [fishersci.co.uk]

5. lewisu.edu [lewisu.edu]

6. Ethylenediaminetetraacetic acid - Wikipedia [en.wikipedia.org]

7. Ethylenediaminetetraacetic acid: Application, toxicity and environmental
fate_Chemicalbook [chemicalbook.com]

8. cdn.lasec.co.za [cdn.lasec.co.za]

9. columbuschemical.com [columbuschemical.com]
10. columbuschemical.com [columbuschemical.com]
11. pentachemicals.eu [pentachemicals.eu]

12. carlroth.com [carlroth.com]

13. redox.com [redox.com]

14. carlroth.com:443 [carlroth.com:443]

15. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

16. Final report on the safety assessment of EDTA, calcium disodium EDTA, diammonium
EDTA, dipotassium EDTA, disodium EDTA, TEA-EDTA, tetrasodium EDTA, tripotassium
EDTA, trisodium EDTA, HEDTA, and trisodium HEDTA - PubMed [pubmed.ncbi.nim.nih.gov]

17. epa.gov [epa.gov]

18. edvotek.com [edvotek.com]

19. lobachemie.com [lobachemie.com]
20. serva.de [serva.de]

21. A critical analysis of research methods and experimental models to study biocompatibility
of endodontic materials - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Redta]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethylenediaminetetraacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylenediaminetetraacetic-Acid
https://www.thinkdochemicals.com/news/the-role-of-edta-as-a-chelating-agent-in-various-applications-9478.html
https://www.acs.org/molecule-of-the-week/archive/c/cetyltrimethylammonium-bromide.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10203330&lang=EN
https://www.lewisu.edu/academics/biology/pdf/Ethylenediamine_Tetraacetic_Acid(EDTA).pdf
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.chemicalbook.com/article/ethylenediaminetetraacetic-acid-application-toxicity-and-environmental-fate.htm
https://www.chemicalbook.com/article/ethylenediaminetetraacetic-acid-application-toxicity-and-environmental-fate.htm
https://cdn.lasec.co.za/pdf/sds/Cetyltrimethylammonium%20Bromide.pdf
https://www.columbuschemical.com/wp-content/uploads/2017/10/Cetyltrimethylammonium-Bromide-CTAB-1320.pdf
https://www.columbuschemical.com/MSDS/SDS/Cetyltrimethylammonium%20Bromide%20(CTAB)%201320.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cetyltrimethylamonium%20bromide_0159_3.0.pdf
https://www.carlroth.com/medias/SDB-CN06-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ1Nzl8YXBwbGljYXRpb24vcGRmfGFESXhMMmcyTlM4NU1UYzNORFUyTlRReE56STJMMU5FUWw5RFRqQTJYMEZWWDBWT0xuQmtaZ3w3NmI5NzQ4YmVjZGYzZDk2ZmU3ZWI2MTYwYjNkYTc2NzE0YTIxMzZmM2U5NGE4NzA3OTdjNjRkYzRlOGZhYmI4
https://redox.com/wp-content/sds/232.pdf
https://www.carlroth.com/medias/SDB-9161-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTI2NDV8YXBwbGljYXRpb24vcGRmfGFEa3lMMmcxTWk4NU1UYzROREkzT0RVd056Z3lMMU5FUWw4NU1UWXhYMGxGWDBWT0xuQmtaZ3w3MzRmODA1OWI2N2JiYzI1ZWE5NmE3YzVjM2ZmODlmODE1Y2Y3ZDUwNTk0YTI1MTc0MTBkNTM3MjYwMTE0ZjA4
https://sds.aquaphoenixsci.com/SDS/Cetyltrimethylammonium%20bromide%201%20percent%20(CB2010SS)_GHS-US_en_2024-01-23.pdf
https://pubmed.ncbi.nlm.nih.gov/12396676/
https://pubmed.ncbi.nlm.nih.gov/12396676/
https://pubmed.ncbi.nlm.nih.gov/12396676/
https://www.epa.gov/sites/default/files/2015-04/documents/edta.pdf
https://www.edvotek.com/site/pdf/EDTA%20Solution.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NCETYLNNN-TRIMETHYL-AMMONIUM-BROMIDE-CASNO-57-09-02681-EN.aspx
https://www.serva.de/upload/msdssdb/16/sd_16530_US_.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315036/
https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-to-the-safety-and-handling-of-redta
https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-to-the-safety-and-handling-of-redta
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-to-the-
safety-and-handling-of-redta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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